Cas no 1256955-46-0 (Quinazoline, 4-chloro-6-ethyl-5,6,7,8-tetrahydro-2-methyl-)
1256955-46-0 structure
Product Name:Quinazoline, 4-chloro-6-ethyl-5,6,7,8-tetrahydro-2-methyl-
CAS No:1256955-46-0
MF:C11H15ClN2
MW:210.703201532364
CID:2143865
Update Time:2023-11-19
Quinazoline, 4-chloro-6-ethyl-5,6,7,8-tetrahydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-6-ethyl-2-methyl-5,6,7,8-tetrahydroquinazoline
- CID 87167421
- Quinazoline, 4-chloro-6-ethyl-5,6,7,8-tetrahydro-2-methyl-
-
- Inchi: 1S/C11H15ClN2/c1-3-8-4-5-10-9(6-8)11(12)14-7(2)13-10/h8H,3-6H2,1-2H3
- InChI Key: JLYJJKMKURAULG-UHFFFAOYSA-N
- SMILES: ClC1=C2C(CCC(CC)C2)=NC(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 198
- Topological Polar Surface Area: 25.8
Experimental Properties
- Density: 1.117±0.06 g/cm3(Predicted)
- Boiling Point: 309.4±42.0 °C(Predicted)
- pka: 1.55±0.40(Predicted)
Quinazoline, 4-chloro-6-ethyl-5,6,7,8-tetrahydro-2-methyl- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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